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Compound of Interest

Compound Name: Isopinocarveol

Cat. No.: B12787810

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like Isopinocarveol.
This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures to foster a secure and efficient research environment.

Chemical Identifier:

Name: Isopinocarveol (cis-Pinocarveol)

CAS Number: 6712-79-4[1][2]

Molecular Formula: C10H160[1][2]

Molecular Weight: 152.23 g/mol [3]

Physical and Chemical Properties

A summary of the known physical and chemical properties of Pinocarveol, which are expected
to be similar for its isomer, Isopinocarveol, is provided below.
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Property Value Source
Appearance Viscous, light yellow oil [3]
Odor Warm, woody-balsamic aroma  [3]
Boiling Point 210.0 °C at 760.00 mm Hg [3]
Density 0.977 - 0.983 g/cm3 [3]
Refractive Index 1.445 - 1.451 [3]
Solubility Soluble in oils; Insoluble in 3]
water
Flash Point 90.10 °C (194.00 °F) TCC [4]

Hazard Identification and Personal Protective
Equipment (PPE)

While some data for the broader category of "Pinocarveol" suggests it may not meet GHS
hazard criteria, specific isomers have been identified as hazardous. Notably, a stereocisomer of
cis-Pinocarveol is classified as causing skin and serious eye irritation.[5] Therefore, it is crucial
to handle Isopinocarveol with appropriate caution.

GHS Hazard Classification (Assumed based on isomer data):

Hazard Pictogram:

o w.alt text

Signal Word:Warning[5]

Hazard Statements:

o H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

Precautionary Statements:
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o P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]
o P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P332+P313: If skin irritation occurs: Get medical advice/attention.
o P337+P317: If eye irritation persists: Get medical help.[5]

o P362+P364: Take off contaminated clothing and wash it before reuse.[5]

Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications and
Procedures

Eye and Face Protection

Safety Goggles or Face Shield

Wear chemical safety goggles
that meet ANSI Z87.1
standards. A face shield may
be worn in addition to goggles
for maximum protection,
especially when handling

larger quantities.

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are
recommended. Ensure gloves
are regularly inspected for
tears or punctures before use.
Change gloves immediately if

contaminated.

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn and fully
buttoned. For tasks with a
higher risk of splashing, a
chemical-resistant apron over

the lab coat is advised.

Respiratory Protection

Not generally required under
normal laboratory conditions

with adequate ventilation.

If working in a poorly ventilated
area or if aerosols may be
generated, use a NIOSH-
approved respirator with an

organic vapor cartridge.

Footwear

Closed-toe Shoes

Shoes that fully cover the feet
are mandatory in the

laboratory.

Operational and Disposal Plans
Handling and Storage
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» Engineering Controls: Handle Isopinocarveol in a well-ventilated area, preferably within a
chemical fume hood, especially when heating or creating aerosols.

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[6] Keep containers tightly closed when not in use.

Spill Management Workflow

In the event of a spill, follow a structured response to ensure safety and minimize

environmental contamination.
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Isopinocarveol Spill Response Workflow

IMMEDIATE RESPONSE
- Alert personnel in the immediate area.
- Evacuate non-essential personnel.

l

ASSESS THE SPILL
- Identify the spilled substance.
- Estimate the quantity.

l

SELECT PPE
- Don appropriate PPE (gloves, goggles, lab coat).

'

CONTAIN THE SPILL
- Use absorbent material (e.g., sand, vermiculite) to dike the spill.

y

CLEANUP
- Absorb the spilled liquid.
- Place absorbed material into a sealed container.

'

DECONTAMINATE
- Clean the spill area with soap and water.
- Wipe dry.

l

DISPOSAL
- Label the waste container clearly.
- Dispose of as hazardous chemical waste.

l

REPORT
- Report the incident to the lab supervisor or safety officer.

Click to download full resolution via product page

Isopinocarveol Spill Response Workflow
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Disposal Plan

Waste Collection: Collect all Isopinocarveol waste, including contaminated materials from
spill cleanups, in a dedicated, clearly labeled, and sealed container.

Waste Segregation: Do not mix Isopinocarveol waste with other waste streams unless
explicitly permitted by your institution's hazardous waste disposal guidelines.

Disposal Procedure: Dispose of Isopinocarveol waste through your institution's designated
hazardous waste management program. Follow all local, state, and federal regulations for
chemical waste disposal. Do not pour down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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